Cas no 1246533-50-5 (tert-Butyl 4-ethoxycyclohexylcarbamate)

• Product Name: tert-Butyl 4-ethoxycyclohexylcarbamate
• CAS No: 1246533-50-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5693257
• PubChem ID: 57657481
• Update Time: 2025-10-20

tert-Butyl 4-ethoxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1246533-50-5
• SCHEMBL13873902
• Tert-butyl 4-ethoxycyclohexylcarbamate
• 952302-07-7
• 1,1-dimethylethyl [trans-4-(ethyloxy)cyclohexyl]carbamate
• MFCD18252822
• SCHEMBL21403873
• D84440
• F78407
• 1932596-47-8
• AWAPFZPXIMSPLW-XYPYZODXSA-N
• Tert-butyl4-ethoxycyclohexylcarbamate
• trans-tert-Butyl 4-ethoxycyclohexylcarbamate
• CIS-TERT-BUTYL 4-ETHOXYCYCLOHEXYLCARBAMATE
• Carbamic acid, N-(4-ethoxycyclohexyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-ethoxycyclohexylcarbamate

• Inchi： 1S/C13H25NO3/c1-5-16-11-8-6-10(7-9-11)14-12(15)17-13(2,3)4/h10-11H,5-9H2,1-4H3,(H,14,15)
• InChI Key： AWAPFZPXIMSPLW-UHFFFAOYSA-N
• SMILES： O(CC)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 333.4±31.0 °C(Predicted)
• pka: 12.32±0.40(Predicted)

Additional information on tert-Butyl 4-ethoxycyclohexylcarbamate

Comprehensive Overview of tert-Butyl 4-ethoxycyclohexylcarbamate (CAS 1246533-50-5)

tert-Butyl 4-ethoxycyclohexylcarbamate (CAS 1246533-50-5) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including the tert-butyl and ethoxycyclohexyl moieties, make it a valuable building block for drug discovery and material science applications. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics and its compatibility with modern green chemistry principles.

The compound's carbamate functional group is particularly noteworthy, as it is often employed in prodrug design and controlled-release formulations. Recent trends in pharmaceutical R&D highlight a growing demand for cyclohexyl-based derivatives, with tert-Butyl 4-ethoxycyclohexylcarbamate being a prime example. This aligns with current industry focus on improving drug bioavailability and metabolic stability—key topics frequently queried in scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, CAS 1246533-50-5 offers excellent solubility in common organic solvents while maintaining sufficient stability for diverse reaction conditions. These properties make it ideal for multi-step syntheses, particularly in the development of central nervous system (CNS) targeting molecules—a hot topic in medicinal chemistry forums. The ethoxycyclohexyl component contributes to enhanced lipophilicity, addressing common challenges in blood-brain barrier penetration that many researchers investigate.

Quality control of tert-Butyl 4-ethoxycyclohexylcarbamate typically involves advanced analytical techniques such as HPLC and GC-MS, reflecting the compound's importance in high-precision applications. Industry professionals often search for "synthesis optimization methods" or "spectroscopic characterization data" related to this CAS number, underscoring its technical relevance. Furthermore, the compound's shelf-life stability and storage conditions are frequently discussed in specialty chemical forums, making these practical aspects valuable content for SEO purposes.

Environmental considerations surrounding CAS 1246533-50-5 have gained attention, particularly regarding biodegradation pathways and eco-friendly synthesis routes. This responds to growing market demand for sustainable chemistry solutions—a trend reflected in search engine analytics showing increased queries for "green synthesis of carbamate derivatives." The compound's low toxicity profile (when handled properly) further enhances its appeal for industrial scale-up processes.

In material science applications, the tert-butyl carbamate group serves as a versatile protecting group in polymer chemistry. Recent patent literature reveals innovative uses of tert-Butyl 4-ethoxycyclohexylcarbamate in designing specialty coatings and adhesives, answering frequent industry searches for "novel carbamate applications." The cyclohexyl ring's conformational flexibility also makes this compound interesting for molecular imprinting technologies—an emerging field with significant research interest.

Regulatory compliance information for CAS 1246533-50-5 remains a common search topic, particularly regarding REACH registration status and international shipping regulations. While not classified as hazardous under standard protocols, proper handling guidelines are often sought by laboratory personnel. This practical information, when properly optimized with relevant keywords, significantly enhances the article's visibility to target audiences.

The future outlook for tert-Butyl 4-ethoxycyclohexylcarbamate appears promising, with increasing research into its potential as a scaffold for kinase inhibitors and GPCR modulators—two major drug target classes dominating current pharmaceutical development. This aligns perfectly with trending search terms like "carbamate-based drug discovery" and "cyclohexyl medicinal chemistry," making timely coverage of these applications valuable for both readers and search algorithms.